Cas no 1147233-82-6 (1-(4-Bromo-benzyl)-1 H -pyrazol-4-ylamine; hydrochloride)

• Product Name: 1-(4-Bromo-benzyl)-1 H -pyrazol-4-ylamine; hydrochloride
• CAS No: 1147233-82-6
• MF: C₁₀H₁₁BrClN₃
• MW: 288.571439981461
• CID: 3115036
• PubChem ID: 17349600
• Update Time: 2025-05-21

1-(4-Bromo-benzyl)-1 H -pyrazol-4-ylamine; hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-benzyl)-1 H -pyrazol-4-ylamine; hydrochloride
• EN300-762652
• 1147233-82-6
• 1-(4-Bromobenzyl)-1H-pyrazol-4-aminehydrochloride
• 1-(4-bromo-benzyl)-1h-pyrazol-4-ylamine, hydrochloride
• 1-(4-Bromobenzyl)-1H-pyrazol-4-amine hydrochloride
• 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine hydrochloride
• MFCD04967231
• 1-[(4-bromophenyl)methyl]pyrazol-4-amine;hydrochloride
• AKOS003748592
• CS-0260897
• XVB23382
• 1-[(4-BROMOPHENYL)METHYL]PYRAZOL-4-AMINE HYDROCHLORIDE
• 1-[(4-bromophenyl)methyl]-1h-pyrazol-4-amine hydrochloride

• MDL： MFCD04967231
• Inchi： 1S/C10H10BrN3.ClH/c11-9-3-1-8(2-4-9)6-14-7-10(12)5-13-14;/h1-5,7H,6,12H2;1H
• InChI Key： UOSZTTXEWCGDFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=C(C=N1)N.Cl

Computed Properties

• Exact Mass: 286.98249Da
• Monoisotopic Mass: 286.98249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-Bromo-benzyl)-1 H -pyrazol-4-ylamine; hydrochloride

Comprehensive Overview of 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine; hydrochloride (CAS No. 1147233-82-6)

The compound 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine; hydrochloride (CAS No. 1147233-82-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique structural features, including a 4-bromobenzyl group and an amine functionality, which make it a valuable intermediate in the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its role as a building block for kinase inhibitors and other therapeutic agents.

In recent years, the demand for high-purity chemical intermediates like 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine; hydrochloride has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS No. 1147233-82-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its brominated aromatic moiety offers versatility in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. This aligns with the growing focus on eco-friendly and atom-efficient methodologies in organic synthesis.

One of the most common questions about 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine; hydrochloride revolves around its solubility and stability under various conditions. Studies indicate that its hydrochloride salt form enhances water solubility, making it suitable for biological assays and formulation development. Additionally, its pyrazole core is a key motif in heterocyclic chemistry, a subject of intense research due to its prevalence in FDA-approved drugs. This connection to drug-likeness and bioavailability makes it a recurring topic in pharmacokinetic discussions.

The synthesis of 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine; hydrochloride often involves multistep organic reactions, including N-alkylation and amine protection-deprotection strategies. These processes are critical for achieving high yields and optical purity, which are essential for scale-up production. The compound's structural analogs are also explored in computational chemistry, where molecular docking and QSAR modeling are used to predict their binding affinity to biological targets. This intersection of wet-lab and in-silico approaches is a trending topic in drug design.

From a commercial perspective, 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine; hydrochloride is listed by several fine chemical suppliers, with inquiries often focusing on bulk availability and custom synthesis options. Its patent landscape reveals applications in anticancer and anti-inflammatory research, further boosting its market demand. The compound's regulatory status and safety data are also frequently queried, underscoring the importance of compliance in chemical procurement.

In summary, 1-(4-Bromo-benzyl)-1H-pyrazol-4-ylamine; hydrochloride (CAS No. 1147233-82-6) is a multifaceted compound with broad utility in life sciences. Its chemical properties, synthetic accessibility, and therapeutic potential make it a subject of ongoing investigation. As the scientific community continues to explore structure-activity relationships and novel applications, this compound remains a cornerstone in modern chemical research.